N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide

• IUPAC Name: N-(cyclohexylmethyl)-3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]propanamide
• InChI: InChI=1S/C20H26N4O2S/c25-18(21-13-15-7-3-1-4-8-15)12-11-17-14-27-20(23-17)24-19(26)22-16-9-5-2-6-10-16/h2,5-6,9-10,14-15H,1,3-4,7-8,11-13H2,(H,21,25)(H2,22,23,24,26)
• InChI Key: GVOWAEXMPYZRNL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)CCC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol

Description

N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide, also known as N-CMPC, is a novel synthetic compound that has been studied extensively in recent years due to its potential applications in the fields of medicine, biochemistry, and physiology. N-CMPC is a cyclic amide derivative of a thiazole that is composed of two rings connected by a carbonyl group. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties.

Scientific Research Applications

N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide has been studied extensively in recent years due to its potential applications in the fields of medicine, biochemistry, and physiology. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, it has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide has also been studied as a potential treatment for Alzheimer’s disease, as well as other neurological disorders.

Mechanism of Action

The exact mechanism of action of N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide is not yet fully understood. However, it is believed to act by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. Inhibition of COX-2 activity by N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide has been shown to reduce inflammation and pain.
Biochemical and Physiological Effects
N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-bacterial properties, it has been found to have anti-cancer properties. It has also been shown to have neuroprotective effects, and may be useful in the treatment of Alzheimer’s disease and other neurological disorders. In addition, it has been found to have anti-allergic properties, and may be useful in the treatment of allergies.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide in laboratory experiments is its relatively low cost. In addition, it is relatively easy to synthesize and purify, making it an ideal compound for use in research. However, it should be noted that N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide is not approved by the FDA for human use, and its use in laboratory experiments should be done with caution.

Future Directions

The potential applications of N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide are vast, and there are many possible future directions for research. These include further exploration of its anti-inflammatory, anti-bacterial, and anti-cancer properties, as well as its potential use as a treatment for Alzheimer’s disease and other neurological disorders. In addition, further research is needed to explore its potential as an anti-allergen, as well as its potential use in the treatment of other diseases and conditions. Finally, further research is needed to explore the safety and efficacy of N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide in humans.

Synthesis Methods

N-(cyclohexylmethyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide is synthesized from a variety of starting materials, including cyclohexylmethyl alcohol, phenylcarbamoylamino-1,3-thiazole, and propionic acid. The synthesis involves the reaction of the alcohol with the thiazole in the presence of an acid catalyst, followed by the addition of propionic acid. The reaction is typically carried out in a solvent such as acetonitrile or dimethylformamide. The product of the reaction is then purified by recrystallization or column chromatography.